Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate

• Molecular Formula: C20H22ClNO6
• Molecular Weight: 407.8 g/mol
• IUPAC Name: propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C20H22ClNO6/c1-5-8-28-20(24)12-6-7-14(21)15(9-12)22-19(23)13-10-16(25-2)18(27-4)17(11-13)26-3/h6-7,9-11H,5,8H2,1-4H3,(H,22,23)
• InChI Key: ABAZTNZQOVDBKL-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate, also known as CTB or Compound 19, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate binds to the catalytic site of PTP1B, preventing it from dephosphorylating insulin receptor substrate 1 (IRS-1) and other downstream signaling molecules. This leads to increased insulin signaling and glucose uptake in muscle and adipose tissue, resulting in improved glucose homeostasis.
Biochemical and Physiological Effects
Studies have shown that Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate administration in mice leads to improved glucose tolerance and insulin sensitivity, as well as a reduction in body weight and adiposity. Additionally, Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate has been shown to have anti-inflammatory effects and to improve liver function in mice fed a high-fat diet.

Advantages and Limitations for Lab Experiments

One advantage of using Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate in lab experiments is its specificity for PTP1B, which allows for targeted inhibition of this enzyme without affecting other phosphatases. However, Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate has limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the long-term effects of Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate administration on glucose metabolism and insulin sensitivity have not been fully elucidated.

Future Directions

Future research on Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate could focus on optimizing its pharmacokinetic properties to improve its solubility and bioavailability. Additionally, studies could investigate the long-term effects of Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate administration on glucose metabolism and insulin sensitivity in animal models and human subjects. Finally, Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate could be used as a tool to study the role of PTP1B in other physiological processes beyond glucose metabolism, such as cancer and immune function.

Synthesis Methods

Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate can be synthesized by reacting 4-chloro-3-nitrobenzoic acid with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to yield Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate.

Scientific Research Applications

Propyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate has been used in various scientific research applications due to its ability to bind to and inhibit the activity of protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a crucial role in regulating insulin signaling and glucose metabolism. Inhibition of PTP1B has been shown to improve insulin sensitivity and glucose tolerance, making it a potential target for the treatment of type 2 diabetes and obesity.